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Compound of Interest

Compound Name: NSC668036

Cat. No.: B1348318 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount for ensuring laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) with disposal instructions

for NSC668036 is not publicly available, this guide provides a comprehensive overview of best

practices for its disposal based on general laboratory chemical waste management principles.

NSC668036 is a known inhibitor of the Wnt signaling pathway, playing a role in cellular

differentiation and proliferation. Its handling and disposal should be approached with the

caution required for any biologically active research chemical.

Chemical and Physical Properties of NSC668036
A summary of the known quantitative data for NSC668036 is presented below. This information

is crucial for assessing its potential hazards and determining the appropriate disposal route.
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Property Value

Molecular Formula C₂₁H₃₆N₂O₉

Molecular Weight 460.5 g/mol

Purity ≥98% (HPLC)

Solubility (DMF) 33 mg/ml

Solubility (DMSO) 25 mg/ml

Solubility (Ethanol) 33 mg/ml

Solubility (Ethanol:PBS (pH 7.2) (1:4)) 0.20 mg/ml

Storage Temperature -20°C

Stability ≥ 4 years

Recommended Disposal Procedures for NSC668036
The following step-by-step procedures are based on general guidelines for the disposal of

laboratory chemical waste. It is imperative to consult and adhere to your institution's specific

hazardous waste management protocols and local regulations.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the NSC668036 waste is in a solid form, dissolved in a

solvent, or part of a mixture. The nature of the waste will dictate the appropriate disposal

container and stream.

Segregate Waste Streams: Do not mix NSC668036 waste with other incompatible chemical

waste. For instance, halogenated and non-halogenated solvent wastes should be kept

separate.[1] Aqueous solutions should be segregated from organic solvent solutions.

Step 2: Container Selection and Labeling

Use Appropriate Containers: Collect NSC668036 waste in a sturdy, leak-proof container that

is chemically compatible with the waste.[2][3][4] For solutions, ensure the container has a

secure screw-top cap.
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Properly Label Containers: Clearly label the waste container with "Hazardous Waste" and

the full chemical name: "NSC668036".[2][5][6] Include the concentration and the solvent

used, if applicable. Ensure the date of waste accumulation is also recorded.

Step 3: Storage of Chemical Waste

Designated Satellite Accumulation Area: Store the sealed and labeled waste container in a

designated satellite accumulation area within the laboratory.[3][6] This area should be at or

near the point of waste generation.

Secondary Containment: All liquid hazardous waste containers must be stored in secondary

containment to prevent spills from reaching drains or the environment.[2]

Keep Containers Closed: Waste containers must remain closed except when adding waste.

[2][3][6]

Step 4: Arranging for Disposal

Contact Environmental Health and Safety (EHS): Once the waste container is full, or before

it has been stored for an extended period (typically not exceeding one year), contact your

institution's Environmental Health and Safety (EHS) department to arrange for a waste

pickup.[1][2]

Do Not Dispose Down the Drain: Under no circumstances should NSC668036 or its

solutions be disposed of down the sanitary sewer.[2][7]

Do Not Dispose in Regular Trash: Solid NSC668036 waste or contaminated labware (e.g.,

gloves, weigh boats) should be disposed of as hazardous chemical waste and not in the

regular trash.[8]

Step 5: Disposal of Empty Containers

Triple Rinsing: Empty containers that held NSC668036 should be triple-rinsed with a suitable

solvent.[1][9]

Collect Rinseate: The first rinseate, and potentially subsequent ones depending on

institutional policy, must be collected and disposed of as hazardous waste.[2]
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Deface Label: After thorough rinsing and drying, deface or remove the original label before

disposing of the container according to your institution's guidelines for non-hazardous lab

glass or plastic.[1]

Experimental Protocols
Detailed experimental protocols for the use of NSC668036 were not found in the public

domain. Researchers using this compound should develop their own specific protocols in

accordance with standard laboratory practices and the intended application, always

incorporating appropriate safety measures.

Visualizing the Disposal Workflow
The following diagram illustrates a general decision-making workflow for the proper disposal of

a laboratory chemical like NSC668036.
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Caption: General workflow for laboratory chemical waste disposal.
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By adhering to these general guidelines and, most importantly, your local institutional policies,

you can ensure the safe and compliant disposal of NSC668036 and contribute to a secure

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

4. acewaste.com.au [acewaste.com.au]

5. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

6. ehrs.upenn.edu [ehrs.upenn.edu]

7. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

8. acs.org [acs.org]

9. vumc.org [vumc.org]

To cite this document: BenchChem. [Proper Disposal of NSC668036: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348318#nsc668036-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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